Cas no 2228609-67-2 (4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine)
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
- 2228609-67-2
- EN300-1771857
-
- Inchi: 1S/C12H15NO2/c1-12(8-15-12)9-3-4-11-10(7-9)13(2)5-6-14-11/h3-4,7H,5-6,8H2,1-2H3
- InChI Key: JEPPGMIXBKCUBP-UHFFFAOYSA-N
- SMILES: O1CC1(C)C1=CC=C2C(=C1)N(C)CCO2
Computed Properties
- Exact Mass: 205.110278721g/mol
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 25Ų
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771857-0.05g |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine |
2228609-67-2 | 0.05g |
$1464.0 | 2023-09-20 | ||
| Enamine | EN300-1771857-0.1g |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine |
2228609-67-2 | 0.1g |
$1533.0 | 2023-09-20 | ||
| Enamine | EN300-1771857-0.25g |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine |
2228609-67-2 | 0.25g |
$1604.0 | 2023-09-20 | ||
| Enamine | EN300-1771857-0.5g |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine |
2228609-67-2 | 0.5g |
$1673.0 | 2023-09-20 | ||
| Enamine | EN300-1771857-1.0g |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine |
2228609-67-2 | 1g |
$1742.0 | 2023-06-03 | ||
| Enamine | EN300-1771857-2.5g |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine |
2228609-67-2 | 2.5g |
$3417.0 | 2023-09-20 | ||
| Enamine | EN300-1771857-5.0g |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine |
2228609-67-2 | 5g |
$5056.0 | 2023-06-03 | ||
| Enamine | EN300-1771857-10.0g |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine |
2228609-67-2 | 10g |
$7497.0 | 2023-06-03 | ||
| Enamine | EN300-1771857-1g |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine |
2228609-67-2 | 1g |
$1742.0 | 2023-09-20 | ||
| Enamine | EN300-1771857-5g |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine |
2228609-67-2 | 5g |
$5056.0 | 2023-09-20 |
4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
Recent Advances in the Study of 4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine (CAS: 2228609-67-2)
The compound 4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine (CAS: 2228609-67-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate.
Recent studies have highlighted the synthetic versatility of 4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, which is critical for its further pharmacological evaluation. The presence of the oxirane (epoxide) ring in its structure suggests potential reactivity that could be exploited for targeted drug design, particularly in the development of covalent inhibitors.
In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against certain kinase targets implicated in inflammatory and oncogenic pathways. The benzoxazine core is known to interact with various biological targets, and the addition of the methyloxirane moiety appears to enhance its binding affinity and selectivity. These findings position 4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine as a potential lead compound for further optimization.
Pharmacokinetic studies have also been initiated to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Early results indicate moderate bioavailability and favorable metabolic stability, which are encouraging for its development as a therapeutic agent. However, further in vivo studies are required to fully assess its efficacy and safety profiles.
The potential therapeutic applications of 4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine are broad, with current research focusing on its use in treating chronic inflammatory diseases and certain types of cancer. Its mechanism of action is believed to involve the modulation of key signaling pathways, although the exact molecular targets are still under investigation. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine represents a promising scaffold in medicinal chemistry with significant potential for drug development. Ongoing research is expected to further elucidate its biological activities and optimize its pharmacological properties. The compound's unique structural features and preliminary biological data make it a compelling candidate for future studies in the chemical biology and pharmaceutical fields.
2228609-67-2 (4-methyl-6-(2-methyloxiran-2-yl)-3,4-dihydro-2H-1,4-benzoxazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)